Cas no 1976050-09-5 (Valiglurax)
Valiglurax Chemical and Physical Properties
Names and Identifiers
-
- Valiglurax
- VU2957
- VU0652957
- N-(1H-pyrazolo[3,4-b]pyridin-3-yl)-1-(trifluoromethyl)isoquinolin-6-amine
- GTPL10135
- BDBM368514
- BCP34233
- US10227343, Example 46
- compound 7 (Panarese et al., 2018)
- N1N=C(C=2C1=NC=CC=2)NC=1C=C2C=CN=C(C2=CC=1)C(F)(F)F
- N-(2H-pyrazolo[3,4-b]pyridin-3-yl)-1-(trifluoromethyl)isoquinolin-6-amine
- N-(1H-pyrazolo[3,4-b] pyridin-3-yl)-1- (trifluoromethyl) isoquinolin-6-amine
- CS-0087842
- VU0652957?
- TS-08814
- AC-36409
- BV168436
- VU2957; VU-2957; VU 2957; VU0652957; VU-0652957; VU 0652957
- RUEXKBWCUUFJMY-UHFFFAOYSA-N
- 1976050-09-5
- CHEMBL4797139
- EX-A3494
- SCHEMBL19794531
- AKOS040754332
- HY-122647
- DA-68657
-
- Inchi: 1S/C16H10F3N5/c17-16(18,19)13-11-4-3-10(8-9(11)5-7-20-13)22-15-12-2-1-6-21-14(12)23-24-15/h1-8H,(H2,21,22,23,24)
- InChI Key: RUEXKBWCUUFJMY-UHFFFAOYSA-N
- SMILES: FC(C1C2C=CC(=CC=2C=CN=1)NC1=C2C=CC=NC2=NN1)(F)F
Computed Properties
- Exact Mass: 329.08882983g/mol
- Monoisotopic Mass: 329.08882983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 66.5
Experimental Properties
- Color/Form: Solid powder
Valiglurax Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Valiglurax Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | V215605-2.5mg |
Valiglurax |
1976050-09-5 | 2.5mg |
$ 160.00 | 2022-06-02 | ||
| TRC | V215605-5mg |
Valiglurax |
1976050-09-5 | 5mg |
$ 265.00 | 2022-06-02 | ||
| Biosynth | BV168436-10 mg |
Valiglurax |
1976050-09-5 | 10mg |
$193.20 | 2023-01-05 | ||
| Biosynth | BV168436-50 mg |
Valiglurax |
1976050-09-5 | 50mg |
$680.50 | 2023-01-05 | ||
| 1PlusChem | 1P01XF49-5mg |
Valiglurax |
1976050-09-5 | 5mg |
$135.00 | 2024-06-17 | ||
| 1PlusChem | 1P01XF49-10mg |
Valiglurax |
1976050-09-5 | 10mg |
$202.00 | 2024-06-17 | ||
| 1PlusChem | 1P01XF49-25mg |
Valiglurax |
1976050-09-5 | 25mg |
$391.00 | 2024-06-17 | ||
| 1PlusChem | 1P01XF49-50mg |
Valiglurax |
1976050-09-5 | 50mg |
$660.00 | 2024-06-17 | ||
| 1PlusChem | 1P01XF49-100mg |
Valiglurax |
1976050-09-5 | 100mg |
$1089.00 | 2024-06-17 | ||
| Ambeed | A1900644-5mg |
N-(2H-Pyrazolo[3,4-b]pyridin-3-yl)-1-(trifluoromethyl)isoquinolin-6-amine |
1976050-09-5 | 98% | 5mg |
$90.0 | 2025-03-01 |
Valiglurax Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Valiglurax
Recent Advances in Valiglurax (1976050-09-5) Research: A Comprehensive Update
Valiglurax (CAS: 1976050-09-5) is an investigational compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical and clinical settings. This research brief aims to synthesize the latest findings on Valiglurax, providing a concise yet comprehensive overview for professionals in the field.
One of the most notable advancements in Valiglurax research is its application in targeting specific metabolic pathways implicated in neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Valiglurax exhibits high selectivity for modulating glutamate receptors, which are critically involved in synaptic plasticity and neuronal survival. The study utilized advanced molecular docking techniques to confirm the binding affinity of Valiglurax (1976050-09-5) to the NMDA receptor subtype, suggesting its potential as a neuroprotective agent.
In addition to its neuroprotective properties, Valiglurax has shown promise in oncology research. A recent preclinical trial highlighted its ability to inhibit the proliferation of certain cancer cell lines by disrupting key signaling pathways. The study, conducted by a team at the National Cancer Institute, reported a significant reduction in tumor growth in xenograft models treated with Valiglurax. These findings underscore the compound's versatility and potential for repurposing in multiple therapeutic areas.
Pharmacokinetic studies have also provided valuable insights into the bioavailability and metabolic stability of Valiglurax. A phase I clinical trial conducted in 2024 revealed that the compound exhibits favorable absorption and distribution profiles, with minimal off-target effects. The trial further confirmed that Valiglurax achieves therapeutic concentrations in the central nervous system, supporting its potential use in treating neurological disorders. These results were published in the journal Clinical Pharmacology & Therapeutics, marking a significant milestone in the compound's development.
Despite these promising findings, challenges remain in the clinical translation of Valiglurax. Issues such as dose optimization, long-term safety, and formulation stability are currently under investigation. Ongoing research aims to address these hurdles through innovative drug delivery systems and combination therapies. For instance, a recent collaboration between academic and industry researchers explored the use of nanoparticle-based carriers to enhance the targeted delivery of Valiglurax, as detailed in a 2024 issue of Advanced Drug Delivery Reviews.
In conclusion, Valiglurax (1976050-09-5) represents a compelling candidate for further development in both neurodegenerative and oncological therapeutics. Its unique mechanism of action, coupled with encouraging preclinical and clinical data, positions it as a molecule of high interest in the pharmaceutical industry. Future research should focus on overcoming existing challenges and expanding its therapeutic potential through interdisciplinary approaches. This brief serves as a timely update for researchers and stakeholders invested in the advancement of Valiglurax and related compounds.
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